Cas no 2095410-29-8 ((6,6-dimethyloxan-2-yl)methanesulfonamide)

• Product Name: (6,6-dimethyloxan-2-yl)methanesulfonamide
• CAS No: 2095410-29-8
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 4637661
• Update Time: 2025-06-12

(6,6-dimethyloxan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (6,6-dimethyloxan-2-yl)methanesulfonamide

• Inchi： 1S/C8H17NO3S/c1-8(2)5-3-4-7(12-8)6-13(9,10)11/h7H,3-6H2,1-2H3,(H2,9,10,11)
• InChI Key： WEWPFVFKNZUSLM-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)OC(C)(C)CCC1

Additional information on (6,6-dimethyloxan-2-yl)methanesulfonamide

Recent Advances in the Study of (6,6-dimethyloxan-2-yl)methanesulfonamide (CAS: 2095410-29-8): A Comprehensive Research Brief

The compound (6,6-dimethyloxan-2-yl)methanesulfonamide (CAS: 2095410-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique oxane ring structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of (6,6-dimethyloxan-2-yl)methanesulfonamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of pharmacological activity, preliminary studies have demonstrated that (6,6-dimethyloxan-2-yl)methanesulfonamide exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders. Animal models have provided encouraging results, with the compound showing efficacy in reducing neuroinflammation and improving cognitive function.

Another notable aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. The compound's stability in physiological conditions and its low toxicity profile further enhance its appeal as a drug candidate. These findings have prompted further investigations into its potential use in combination therapies and its compatibility with other pharmaceutical formulations.

Despite these promising developments, challenges remain in the clinical translation of (6,6-dimethyloxan-2-yl)methanesulfonamide. Issues such as optimal dosing regimens, long-term safety, and potential drug-drug interactions need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward commercialization.

In conclusion, (6,6-dimethyloxan-2-yl)methanesulfonamide (CAS: 2095410-29-8) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated pharmacological activities, make it a valuable subject of ongoing studies. As research progresses, this compound may pave the way for new therapeutic strategies in treating inflammatory and CNS disorders. Future studies should focus on optimizing its therapeutic potential and addressing the challenges associated with its clinical development.